Cas no 37787-90-9 (Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)-)

• Product Name: Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 37787-90-9
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD00210054
• CID: 304638
• PubChem ID: 24867316
• Update Time: 2025-10-22

Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)-
• (?)-tert-Butyl (S)-2-hydroxybutyrate
• TERT-BUTYL-(S)-(-)-2-HYDROXYBUTYRATE
• Tert-Butyl(S)-2-Hydroxybutyrate
• (-)-tert-Butyl (S)-2-hydroxybutyrate
• (S)-2-hydroxy-butyric acid tert-butyl ester
• 436976_ALDRICH
• 54954_ALDRICH
• 54954_FLUKA
• CTK4H8819
• FT-0693975
• KB-00113
• t-butyl-(S)-2-hydroxybutyrate
• t-Butyl-L-2-hydroxybutyrat
• tert-butyl (S)-(-)-hydroxybutyrate
• tert-butyl(S)(-)-2-hydroxybutyrate
• (S)-tert-butyl 2-hydroxybutanoate
• AKOS025295247
• UPRLOYNUXQZAPJ-LURJTMIESA-N
• tert-Butyl(S)-(-)-2-hydroxybutyrate
• DTXSID80530956
• 37787-90-9
• tert-butyl (s)-2-hydroxybutyrate
• MFCD00210054
• ISOAMYLPYRUVATE
• tert-Butyl (2S)-(-)-2-hydroxybutanoate
• tert-Butyl (2S)-2-hydroxybutanoate
• (-)-tert-Butyl (S)-2-hydroxybutyrate, >=97.0% (sum of enantiomers, GC)
• (-)-tert-Butyl (S)-2-hydroxybutyrate, 98%
• P17852
• SCHEMBL1485462
• TERT-BUTYL (S)-(-)-2-HYDROXYBUTYRATE

• MDL： MFCD00210054
• Inchi： 1S/C8H16O3/c1-5-6(9)7(10)11-8(2,3)4/h6,9H,5H2,1-4H3/t6-/m0/s1
• InChI Key： UPRLOYNUXQZAPJ-LURJTMIESA-N
• SMILES： O(C([C@H](CC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Density: 0.988
• Melting Point: 50-54 °C (lit.)
• Boiling Point: 179.1 ºCat 760 mmHg
• Flash Point: 58.8 ºC
• Refractive Index: 1.435
• PSA: 46.53
• LogP: 1.09900
• Vapor Pressure: Not available
• Optical Activity: [α]20/D −5.1°, c = 2 in carbon tetrachloride

Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3
• Storage Condition：2-8°C

Additional information on Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)-

Comprehensive Analysis of Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)- (CAS No. 37787-90-9)

The compound Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)- (CAS No. 37787-90-9) is a chiral ester derivative of 2-hydroxybutanoic acid, widely recognized for its applications in organic synthesis and specialty chemicals. With the increasing demand for enantiomerically pure compounds in pharmaceuticals, agrochemicals, and fragrances, this optically active ester has garnered significant attention. Its unique tert-butyl ester group enhances stability, making it a valuable intermediate in asymmetric synthesis and green chemistry initiatives.

Recent trends in sustainable chemistry have amplified interest in Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)-. Researchers are exploring its role in biocatalysis and enzyme-mediated reactions, aligning with the global shift toward eco-friendly manufacturing. The compound’s stereoselective properties are particularly relevant for developing APIs (Active Pharmaceutical Ingredients) and fine chemicals, addressing queries like "chiral building blocks for drug synthesis" or "green solvents for esterification."

From a structural perspective, the (2S)-configuration of this ester ensures high enantiomeric purity, critical for flavor and fragrance industries. Its low volatility and thermal stability make it suitable for high-temperature applications, a topic frequently searched in material science forums. Additionally, its compatibility with polyester resins and polymer modifiers has sparked discussions in industrial coatings and adhesive formulations.

Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to verify the purity of CAS No. 37787-90-9. Laboratories often search for "spectroscopic data for 2-hydroxybutanoate esters" or "tert-butyl ester hydrolysis kinetics," reflecting its technical relevance. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling in GMP-certified facilities.

In conclusion, Butanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)- exemplifies the intersection of chiral chemistry and industrial innovation. Its versatility in pharmaceutical intermediates, biodegradable materials, and specialty chemicals positions it as a compound of enduring scientific and commercial value.